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Compound of Interest

Compound Name: 5-(Bromoacetyl)salicylamide

Cat. No.: B144633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 5-(Bromoacetyl)salicylamide is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide provides essential,

step-by-step procedures for the safe handling and disposal of this compound, based on

available safety data sheets. Adherence to these protocols will help mitigate risks and ensure

the responsible management of chemical waste.

Key Chemical Identification and Hazards
A summary of the essential information for 5-(Bromoacetyl)salicylamide is provided in the

table below. This data is critical for a quick assessment of the compound's primary hazards and

identification.
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Identifier Value

Chemical Name 5-(2-bromoacetyl)-2-hydroxybenzamide

CAS Number 73866-23-6[1][2]

Molecular Formula C9H8BrNO3[2][3]

Molecular Weight 258.07 g/mol [3]

Primary Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, May cause

respiratory irritation[1][3]

Disposal Workflow
The following diagram outlines the procedural workflow for the proper disposal of 5-
(Bromoacetyl)salicylamide. This visual guide provides a high-level overview of the decision-

making process, from initial handling to final disposal.
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Caption: Disposal workflow for 5-(Bromoacetyl)salicylamide.
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Step-by-Step Disposal Protocol
The following protocol details the necessary steps for the safe disposal of 5-
(Bromoacetyl)salicylamide and contaminated materials. These procedures are based on

standard safety data sheet recommendations.

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any tears or

punctures before use.

Eye Protection: Safety glasses or goggles are mandatory to protect against splashes or dust.

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.

Waste Collection and Containment
Proper containment of 5-(Bromoacetyl)salicylamide waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste:

Carefully sweep up any solid 5-(Bromoacetyl)salicylamide. Avoid creating dust.[4][5]

Place the solid waste into a suitable, sealed container.

Contaminated Materials:

Any materials that have come into contact with 5-(Bromoacetyl)salicylamide, such as

pipette tips, weigh boats, or paper towels, should be considered contaminated.

Place all contaminated materials into the same designated hazardous waste container.

Container Labeling:
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The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "5-(Bromoacetyl)salicylamide".

Storage
Store the sealed hazardous waste container in a designated, well-ventilated area, away from

incompatible materials.

The storage area should be secure and accessible only to authorized personnel.

Final Disposal
The disposal of 5-(Bromoacetyl)salicylamide must be handled by a licensed and approved

waste disposal company.

Professional Disposal: Do not attempt to dispose of this chemical through standard

laboratory drains or as regular solid waste.[4] The recommended method of disposal is to

offer the surplus material and its container to a licensed disposal company.[1][2][4]

Incineration: Where possible, the chemical should be disposed of in a chemical incinerator

equipped with an afterburner and scrubber.[2][4] This ensures the complete destruction of

the compound and minimizes the release of harmful byproducts.

Regulatory Compliance: Ensure that all local, state, and federal regulations regarding

hazardous waste disposal are strictly followed.[1]

Emergency Procedures for Spills
In the event of a spill, follow these procedures to minimize exposure and contamination:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Contain the Spill: Prevent the spread of the solid material.

Clean-up: Wearing appropriate PPE, carefully sweep or shovel the spilled material into a

suitable container for disposal.[1][4] Avoid generating dust.
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Decontaminate: Clean the spill area with soap and water.

Dispose of Waste: All materials used for cleanup should be placed in the hazardous waste

container for proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.cn [assets.thermofisher.cn]

2. cleanchemlab.com [cleanchemlab.com]

3. 5-(Bromoacetyl)salicylamide | C9H8BrNO3 | CID 198556 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. capotchem.cn [capotchem.cn]

5. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Proper Disposal of 5-(Bromoacetyl)salicylamide: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144633#5-bromoacetyl-salicylamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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